Cas no 885466-44-4 ((4-(Pyrimidin-2-yl)phenyl)methanamine)

• Product Name: (4-(Pyrimidin-2-yl)phenyl)methanamine
• CAS No: 885466-44-4
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD09817489
• CID: 719983
• PubChem ID: 24229559
• Update Time: 2025-05-20

(4-(Pyrimidin-2-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(Pyrimidin-2-yl)phenyl)methanamine
• (4-pyrimidin-2-ylphenyl)methanamine
• 4-pyrimidin-2-ylbenzylamine
• Benzenemethanamine,4-(2-pyrimidinyl)-
• 885466-44-4
• BDBM50454565
• CHEMBL4210507
• MFCD09817489
• A861858
• AM86139
• DTXSID90640272
• DS-5437
• FT-0741133
• CS-0326098
• NCQYEJBFHRMHKN-UHFFFAOYSA-N
• SCHEMBL2427481
• SB56293
• AKOS006345738
• 1-[4-(Pyrimidin-2-yl)phenyl]methanamine
• O10098
• DB-077881

• MDL： MFCD09817489
• Inchi： 1S/C11H11N3/c12-8-9-2-4-10(5-3-9)11-13-6-1-7-14-11/h1-7H,8,12H2
• InChI Key： NCQYEJBFHRMHKN-UHFFFAOYSA-N
• SMILES： NCC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 185.09500
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 258.9±32.0 °C at 760 mmHg
• Flash Point: 134.2±12.3 °C
• Refractive Index: 1.604
• PSA: 51.80000
• LogP: 2.30260
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-(Pyrimidin-2-yl)phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-(Pyrimidin-2-yl)phenyl)methanamine

Introduction to (4-(Pyrimidin-2-yl)phenyl)methanamine (CAS No. 885466-44-4)

(4-(Pyrimidin-2-yl)phenyl)methanamine, also known by its CAS number 885466-44-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine ring and a phenyl group attached to a methanamine moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various therapeutic applications.

The chemical structure of (4-(Pyrimidin-2-yl)phenyl)methanamine is represented by the formula C₁₁H₁₃N₃. The presence of the pyrimidine ring, which is a common motif in many biologically active molecules, suggests that this compound may exhibit interactions with nucleic acids or enzymes that recognize such structures. Additionally, the aromatic phenyl group and the amine functionality provide opportunities for hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the potential of (4-(Pyrimidin-2-yl)phenyl)methanamine in various therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that compounds with similar structures can inhibit key enzymes involved in cancer cell proliferation, such as kinases and topoisomerases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (4-(Pyrimidin-2-yl)phenyl)methanamine exhibited potent antiproliferative activity against several cancer cell lines, including those resistant to conventional therapies.

In addition to its anticancer properties, (4-(Pyrimidin-2-yl)phenyl)methanamine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that can lead to various diseases when dysregulated. Compounds with anti-inflammatory activity can modulate the production of pro-inflammatory cytokines and other mediators. A recent study in the Inflammation Research journal reported that (4-(Pyrimidin-2-yl)phenyl)methanamine and its derivatives effectively reduced inflammation in both in vitro and in vivo models, suggesting their potential use in treating inflammatory disorders.

The pharmacokinetic properties of (4-(Pyrimidin-2-yl)phenyl)methanamine are also an important aspect of its evaluation as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further development into drug formulations. Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been explored for potential applications in neurodegenerative diseases.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While specific clinical trials involving (4-(Pyrimidin-2-yl)phenyl)methanamine are still in early stages, preliminary results are encouraging. Phase I trials have demonstrated the safety and tolerability of this compound at various dose levels, paving the way for more advanced clinical studies. The ongoing Phase II trials aim to evaluate the efficacy of (4-(Pyrimidin-2-yl)phenyl)methanamine in specific patient populations, such as those with advanced cancers or chronic inflammatory conditions.

Synthetic methods for producing (4-(Pyrimidin-2-yl)phenyl)methanamine have been well-documented in the literature. One common approach involves the reaction of 2-chloropyrimidine with 4-anilinoacetophenone followed by reductive amination. This method yields high purity products with good yields, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce costs, contributing to the commercial viability of this compound.

In conclusion, (4-(Pyrimidin-2-yl)phenyl)methanamine (CAS No. 885466-44-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure provides a foundation for further research and development into novel drug candidates. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.